Regioisomeric Specificity in Synthesis
The target compound, 2-(2,2-difluoroethoxy)-6-methylpyridin-3-amine, is a distinct regioisomer of 6-(2,2-difluoroethoxy)-2-methylpyridin-3-amine (CAS 1557363-29-7) . The key differentiator is the position of the amino group relative to the methyl and difluoroethoxy substituents on the pyridine ring. In the target compound, the amine is at the 3-position, with the methyl at the 6-position and the difluoroethoxy at the 2-position. In the regioisomer, the amine is also at the 3-position, but the methyl is at the 2-position and the difluoroethoxy is at the 6-position. This seemingly subtle structural difference leads to distinct electronic and steric environments, directly impacting their reactivity in cross-coupling reactions and their potential as building blocks for divergent chemical series .
amine at C3, methyl at C6, difluoroethoxy at C2
amine at C3, methyl at C2, difluoroethoxy at C6
| Evidence Dimension | Regioisomeric structure and resulting synthetic utility |
|---|---|
| Target Compound Data | 2-(2,2-difluoroethoxy)-6-methylpyridin-3-amine (CAS 1555458-31-5); amino group at C3, methyl at C6, difluoroethoxy at C2 |
| Comparator Or Baseline | 6-(2,2-difluoroethoxy)-2-methylpyridin-3-amine (CAS 1557363-29-7); amino group at C3, methyl at C2, difluoroethoxy at C6 |
| Quantified Difference | Regioisomers with different substitution patterns; not a quantitative value but a categorical structural distinction. |
| Conditions | Structural analysis based on IUPAC nomenclature and CAS registry data. |
Why This Matters
For medicinal chemists, procuring the wrong regioisomer guarantees failure in a structure-activity relationship (SAR) study or a specific synthetic route, making accurate identification of this compound non-negotiable.
